Cas no 1862949-54-9 (N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine)

• Product Name: N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine
• CAS No: 1862949-54-9
• MF: C₁₁H₂₄N₂S
• MW: 216.386661529541
• CID: 5272218
• Update Time: 2026-03-09

N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N1,N1-diisopropyl-N2-(thietan-3-yl)ethane-1,2-diamine
• N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine

• Inchi： 1S/C11H24N2S/c1-9(2)13(10(3)4)6-5-12-11-7-14-8-11/h9-12H,5-8H2,1-4H3
• InChI Key： FCVJJSXQHKURGK-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)CNC1CSC1

Additional information on N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine

Introduction to N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine (CAS No. 1862949-54-9)

N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine, a compound with the chemical identifier CAS No. 1862949-54-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its bis(propan-2-yl)amino side chain and thietan ring system, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine have been the subject of extensive research, with studies focusing on optimizing its production methods and exploring its pharmacological effects. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further investigation. The structural complexity of this molecule presents both challenges and opportunities for chemists and pharmacologists alike.

One of the most compelling aspects of N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine is its potential as a lead compound in the development of novel therapeutic agents. The presence of multiple functional groups, including amines and heterocyclic rings, allows for diverse interactions with biological targets. This has led to investigations into its effects on various cellular pathways, particularly those relevant to inflammatory diseases, neurodegenerative disorders, and cancer.

Recent studies have demonstrated that N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine exhibits significant inhibitory activity against certain enzymes and receptors involved in disease progression. For instance, research has shown that this compound can modulate the activity of bis(propan-2-yl)amino containing enzymes, which are known to play a role in signal transduction pathways. Additionally, its interaction with thietan ring systems has been linked to potential anti-inflammatory effects, making it a promising candidate for therapeutic intervention.

The pharmacokinetic properties of N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine are also areas of active investigation. Understanding how this compound is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and a half-life that could support repeated dosing regimens.

In conclusion, N-{2-[bis(propan-2-yl)amino]ethyl}thietan-3-amine (CAS No. 1862949-54-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in the advancement of modern medicine.